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Compound of Interest

2,4-Dichlorophenylhydrazine
Compound Name:
hydrochloride

Cat. No.: B146563

An In-depth Technical Guide to 2,4-
Dichlorophenylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,4-Dichlorophenylhydrazine hydrochloride, a versatile intermediate in organic
synthesis. This document outlines its core characteristics, experimental protocols for property
determination, and key reactivity, making it an essential resource for professionals in research
and drug development.

Core Properties

2,4-Dichlorophenylhydrazine hydrochloride is a halogenated organic compound that
presents as a white to off-white crystalline solid with little to no odor. Its hydrochloride salt form
enhances its stability and solubility in polar solvents.

Physical and Chemical Data

The key quantitative data for 2,4-Dichlorophenylhydrazine hydrochloride are summarized in
the table below for easy reference and comparison.
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Property

Value

Molecular Formula

CesHsCIl2N2-HCI

Molecular Weight 213.49 g/mol

Appearance Off-white to light brown crystalline powder

Melting Point 217-224 °C

Solubility Soluble in water and ethanol; insoluble in ether.

- Stable at room temperature in closed containers

Stability ) N
under normal storage and handling conditions.
Store in a cool, dry, well-ventilated area away

Storage from incompatible substances. Keep container

tightly closed.[1]

Experimental Protocols

Detailed methodologies for determining key physical properties of 2,4-

Dichlorophenylhydrazine hydrochloride are provided below. These protocols are based on

established laboratory techniques and can be adapted for specific experimental setups.

Determination of Melting Point

The melting point of 2,4-Dichlorophenylhydrazine hydrochloride can be determined using

the capillary method with a melting point apparatus.

Materials:

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle

Procedure:

2,4-Dichlorophenylhydrazine hydrochloride sample
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Ensure the 2,4-Dichlorophenylhydrazine hydrochloride sample is completely dry and in a
fine powder form. If necessary, gently grind the crystals using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point (217-224 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first liquid appears (onset of melting) and the
temperature at which the last solid crystal disappears (completion of melting). The range
between these two temperatures is the melting point range.

Determination of Solubility

A gualitative assessment of solubility in various solvents can be performed as follows:

Materials:

2,4-Dichlorophenylhydrazine hydrochloride sample

Test tubes and rack

Spatula

Solvents: Water, Ethanol, Diethyl ether

Vortex mixer (optional)

Procedure:

Place approximately 10-20 mg of 2,4-Dichlorophenylhydrazine hydrochloride into three
separate, labeled test tubes.
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e To the first test tube, add 1 mL of water. To the second, add 1 mL of ethanol. To the third, add
1 mL of diethyl ether.

» Agitate each test tube vigorously for 30-60 seconds. A vortex mixer can be used for more
efficient mixing.

 Visually inspect each tube for the presence of undissolved solid.

¢ Record the substance as "soluble," "partially soluble,” or "insoluble" for each solvent. For
2,4-Dichlorophenylhydrazine hydrochloride, it is expected to be soluble in water and
ethanol, and insoluble in ether.

Chemical Properties and Reactivity

2,4-Dichlorophenylhydrazine hydrochloride is a versatile intermediate in organic synthesis,
primarily utilized for the preparation of heterocyclic compounds.

Synthesis of 2,4-Dichlorophenylhydrazine Hydrochloride

The compound can be synthesized from 2,4-dichloroaniline through a two-step diazotization
and reduction process.
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Reactivity in the Synthesis of Heterocycles

Arylhydrazines are key building blocks for the synthesis of various nitrogen-containing
heterocycles. 2,4-Dichlorophenylhydrazine hydrochloride is notably used in the synthesis of
pyrazole analogues of curcumin. This reaction involves the condensation of the hydrazine with

the B-diketone functionality of curcumin.
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Safety and Handling

2,4-Dichlorophenylhydrazine hydrochloride is considered harmful if swallowed, and causes
skin and serious eye irritation.[2][3][4] It may also cause respiratory irritation.[2][3][4] Therefore,
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat,
should be worn when handling this compound.[2] Work should be conducted in a well-
ventilated area or under a chemical fume hood.[3]

In case of exposure:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and seek medical attention.[2]

o Skin: Wash with plenty of soap and water.[1]
 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[2]

« Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1]
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Store the compound in a tightly sealed container in a dry and well-ventilated place.[1] It is
incompatible with strong oxidizing agents.[1]

This guide serves as a foundational resource for the safe and effective use of 2,4-
Dichlorophenylhydrazine hydrochloride in a research and development setting. For further
information, always refer to the latest Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

o 2. researchgate.net [researchgate.net]

o 3. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
e 4. m.youtube.com [m.youtube.com]

 To cite this document: BenchChem. [physical and chemical properties of 2,4-
Dichlorophenylhydrazine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146563#physical-and-chemical-properties-of-2-4-
dichlorophenylhydrazine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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